Cas no 318239-51-9 (1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)

• Product Name: 1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
• CAS No: 318239-51-9
• MF: C₁₂H₁₁F₃N₂OS
• MW: 288.288751840591
• MDL: MFCD00172634
• CID: 3061030
• PubChem ID: 2775498
• Update Time: 2025-04-21

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• [1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• [1-methyl-5-phenylsulfanyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
• AKOS005070396
• MFCD00172634
• CS-0333076
• 1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
• (1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• XMTQBTQZSHALEW-UHFFFAOYSA-N
• 4G-329S
• 318239-51-9
• 1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol

• MDL： MFCD00172634
• Inchi： 1S/C12H11F3N2OS/c1-17-11(19-8-5-3-2-4-6-8)9(7-18)10(16-17)12(13,14)15/h2-6,18H,7H2,1H3
• InChI Key： XMTQBTQZSHALEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C(CO)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 288.05441864g/mol
• Monoisotopic Mass: 288.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Melting Point: 45-46°C

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT